Cas no 4255-07-6 (Zinc oxalate dihydrate)

• Product Name: Zinc oxalate dihydrate
• CAS No: 4255-07-6
• MF: C₂H₄O₆Zn
• MW: 189.458558082581
• CID: 84976
• PubChem ID: 516787
• Update Time: 2025-04-18

Zinc oxalate dihydrate Chemical and Physical Properties

Names and Identifiers

• Zinc oxalate dihydrate
• ZINC OXALATE
• oxalic acid zinc salt
• Zinc Oxalate Dihydrat
• zinc oxalate dihydrate,puratronic
• Zinc,diaqua[ethanedioato(2-)-O,O']-, (T-4)-
• Diaqua(oxalato)zinc
• Zinc oxalate(ZnC2O4), dihydrate
• Zinc(2+) oxalate dihydrate
• MFCD00150611
• zinc;oxalate;dihydrate
• 4255-07-6
• 55906-21-3

• Inchi： 1S/C2H2O4.2H2O.Zn/c3-1(4)2(5)6;;;/h(H,3,4)(H,5,6);2*1H2;/q;;;+2/p-2
• InChI Key： WCKIDCVWRJUPFY-UHFFFAOYSA-L
• SMILES： [Zn+2].[O-]C(C(=O)[O-])=O.O.O

Computed Properties

• Exact Mass: 187.93000
• Monoisotopic Mass: 187.929930g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 60.5
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.3Ų

Experimental Properties

• Color/Form: White powder
• Density: 2.562
• Melting Point: 100°C
• Boiling Point: 365.1°C at 760 mmHg
• Flash Point: 188.8°C
• PSA: 71.06000
• LogP: -1.12970
• Solubility: Insoluble in water, soluble in acid and alkali solutions
• Merck: 14,10146

Zinc oxalate dihydrate Security Information

• Hazardous Material transportation number：UN 3288
• Hazard Category Code： 21/22
• Safety Instruction： S24/25
• HazardClass：6.1
• PackingGroup：III
• Risk Phrases：R21/22
• Packing Group：III
• Safety Term：6.1
• Packing Group：III
• Hazard Level：6.1